Cas no 24813-11-4 (Benzoyl chloride,3-[bis(2-chloroethyl)amino]-)
24813-11-4 structure
Product Name:Benzoyl chloride,3-[bis(2-chloroethyl)amino]-
CAS No:24813-11-4
MF:C11H12Cl3NO
MW:280.578080177307
CID:266599
PubChem ID:32678
Update Time:2025-04-19
Benzoyl chloride,3-[bis(2-chloroethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,3-[bis(2-chloroethyl)amino]-
- 3-[bis(2-chloroethyl)amino]benzoyl chloride
- 3-[Bis-(2-chlor-aethyl)-amino]-benzoylchlorid
- 3-[bis-(2-chloro-ethyl)-amino]-benzoyl chloride
- 3-[N,N-bis(2-chloroethyl)amino]benzoyl chloride
- 3-N,N-bis(2-chloroethyl)aminobenzoyl chloride
- BENZOYL CHLORIDE, m-(BIS(2-CHLOROETHYL)AMINO)-
- BRN 2810542
- m-(Bis(2-chloroethyl)amino)benzoyl chloride
- m-< Bis-(2-chlor-ethyl)-amino> -benzoylchlorid
- m-N-(Dichloraethyl)-benzoesaeurechlorid
- NSC240369
- UNII-ZW5YW7YTH9
- DTXSID70179510
- SCHEMBL7474438
- Benzoyl chloride, 3-[bis(2-chloroethyl)amino]-
- 3-(Bis(2-chloroethyl)amino)benzoyl chloride
- NSC-240369
- ZW5YW7YTH9
- Benzoyl chloride, 3-(bis(2-chloroethyl)amino)-
- 24813-11-4
- Benzoyl chloride, m-[bis(2-chloroethyl)amino]-
- NSC 240369
-
- Inchi: 1S/C11H12Cl3NO/c12-4-6-15(7-5-13)10-3-1-2-9(8-10)11(14)16/h1-3,8H,4-7H2
- InChI Key: DAHGLNLVALQWNU-UHFFFAOYSA-N
- SMILES: ClCCN(C1C=CC=C(C(=O)Cl)C=1)CCCl
Computed Properties
- Exact Mass: 278.99866
- Monoisotopic Mass: 278.998
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3A^2
- XLogP3: 3.7
Experimental Properties
- Density: 1.338
- Boiling Point: 391.4°Cat760mmHg
- Flash Point: 190.5°C
- Refractive Index: 1.58
- PSA: 20.31
- LogP: 3.34960
Benzoyl chloride,3-[bis(2-chloroethyl)amino]- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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